4-({2-[(2-fluorobenzoyl)amino]benzoyl}amino)benzoic acid

• IUPAC Name: 4-[[2-[(2-fluorobenzoyl)amino]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H15FN2O4/c22-17-7-3-1-5-15(17)19(25)24-18-8-4-2-6-16(18)20(26)23-14-11-9-13(10-12-14)21(27)28/h1-12H,(H,23,26)(H,24,25)(H,27,28)
• InChI Key: URJFVNMZLZWNHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(=O)O)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H15FN2O4
• Molecular Weight: 378.4 g/mol

Description

4-({2-[(2-fluorobenzoyl)amino]benzoyl}amino)benzoic acid, commonly known as FBA, is a chemical compound that has been studied for its potential applications in scientific research. FBA is a derivative of benzoic acid and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of FBA is not fully understood, but it is believed to involve the inhibition of enzymes involved in cellular processes such as DNA replication and protein synthesis. FBA has also been shown to interact with cellular membranes and alter their properties.
Biochemical and Physiological Effects:
FBA has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and alteration of cellular membranes. FBA has also been shown to have antioxidant properties and to inhibit the activity of enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using FBA in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis, making it a potential candidate for the development of anticancer drugs. Another advantage is its fluorescent properties, which make it useful for imaging cellular structures. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for the study of FBA. One direction is the development of FBA-based fluorescent probes for imaging cellular structures. Another direction is the synthesis of novel materials using FBA as a building block. Additionally, further research is needed to fully understand the mechanism of action of FBA and to optimize its use in lab experiments.

Scientific Research Applications

FBA has been studied for its potential applications in a variety of scientific research fields, including cancer research, drug discovery, and materials science. In cancer research, FBA has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. FBA has also been studied for its potential use as a fluorescent probe for imaging cellular structures and as a building block for the synthesis of novel materials.